Cas no 60267-25-6 (Asparagosid E)

• Product Name: Asparagosid E
• CAS No: 60267-25-6
• MF: C₄₅H₇₆O₁₉
• MW: 921.073556900024
• CID: 2064081
• PubChem ID: 131751196
• Update Time: 2025-04-21

Asparagosid E Chemical and Physical Properties

Names and Identifiers

• Asparagosid E
• CHEBI:197033
• Asparagoside E
• 2-[4-[16-[3,5-dihydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-6-yl]-2-methylbutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID401317234
• 60267-25-6

• Inchi： 1S/C45H76O19/c1-19(18-58-40-36(54)34(52)31(49)27(15-46)60-40)7-12-45(57)20(2)30-26(64-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)59-42-38(56)39(33(51)29(17-48)62-42)63-41-37(55)35(53)32(50)28(16-47)61-41/h19-42,46-57H,5-18H2,1-4H3
• InChI Key： STAKUOVRJNVEFG-UHFFFAOYSA-N
• SMILES： O1C(CCC(C)COC2C(C(C(C(CO)O2)O)O)O)(C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)O)OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 920.49808019g/mol
• Monoisotopic Mass: 920.49808019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 64
• Rotatable Bond Count: 13
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 307Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins